Cas no 42924-53-8 (Nabumetone)

Nabumetone is a nonsteroidal anti-inflammatory drug (NSAID) with a non-acidic structure, classified as a pro-drug that undergoes hepatic metabolism to form its active metabolite, 6-methoxy-2-naphthylacetic acid (6-MNA). It exhibits anti-inflammatory, analgesic, and antipyretic properties by inhibiting cyclooxygenase (COX) activity, thereby reducing prostaglandin synthesis. Nabumetone is distinguished by its preferential COX-2 inhibition, which may contribute to a lower incidence of gastrointestinal irritation compared to traditional NSAIDs. Its prolonged half-life allows for once-daily dosing, enhancing patient compliance. The compound is commonly used in the management of osteoarthritis and rheumatoid arthritis due to its efficacy and tolerability profile.
Nabumetone structure
Nabumetone structure
Product Name:Nabumetone
CAS No:42924-53-8
MF:C15H16O2
MW:228.286344528198
MDL:MFCD00079518
CID:55634
PubChem ID:4409
Update Time:2025-10-29

Nabumetone Chemical and Physical Properties

Names and Identifiers

    • 4-(6-Methoxynaphthalen-2-yl)butan-2-one
    • Nabumeton
    • 4-(2-methoxynaphthalen-6-yl)butan-2-one
    • 4-[6-METHOXY-2-NAPHTHYL]-2-BUTANONE
    • BRL14777
    • Nabumetone
    • 4-(6-Methoxy-2-naphthyl)-2-butanone
    • Arthaxan
    • Dolsinal
    • Listran
    • Mebutan
    • Nabumetona
    • Relafen
    • Relif
    • Relifen
    • Relifex
    • Consolan
    • Balmox
    • Unimetone
    • Nabumetonum
    • Flambate
    • Prodac
    • Nabumetonum [INN-Latin]
    • Nabuser
    • 4-(6-Methoxy-2-naphthalenyl)-2-butanone
    • BRL 14777
    • MLS000069541
    • 2-Butanone, 4-(6-methoxy-2-naphthalenyl)-
    • LW0TIW155Z
    • SMR000058835
    • BLXXJMDCKKHMK
    • KBio1_000850
    • Opera_ID_765
    • M01AX01
    • HMS3714F20
    • Pharmakon1600-01503650
    • KBio2_001966
    • FT-0672583
    • NABUMETONE (USP-RS)
    • AB00052392_14
    • Nabumetone (USAN:USP:INN:BAN:JAN)
    • Nabumetone, United States Pharmacopeia (USP) Reference Standard
    • Prestwick0_000909
    • Spectrum4_000174
    • NINDS_000850
    • Nabumentone
    • HMS2090D13
    • NC00579
    • BRN 2103472
    • Nabumetone 1000 mg
    • cid_4409
    • Nabumatone Form II
    • DTXSID4045472
    • NABUMETONE [ORANGE BOOK]
    • NABUMETONE [USP IMPURITY]
    • SCHEMBL2256
    • Nabumetonum (INN-Latin)
    • NABUMETONE [MI]
    • HY-B0559
    • Nabumetone [USAN:USP:INN:BAN:JAN]
    • NS00003590
    • Spectrum2_001969
    • FT-0629765
    • NCGC00016853-02
    • NABUMETONE [USP MONOGRAPH]
    • HMS3652M04
    • Prestwick2_000909
    • SW197312-3
    • NCGC00095063-02
    • EN300-1853581
    • A826072
    • DivK1c_000850
    • AB00052392_15
    • BSPBio_000758
    • Q425207
    • SR-01000759138-2
    • NCGC00016853-06
    • NABUMETONE [JAN]
    • NABUMETONE [VANDF]
    • SBI-0051869.P002
    • KBioGR_000687
    • NCGC00095063-01
    • Nabumetone, analytical standard
    • BRD-K65146499-001-14-7
    • KBioSS_001966
    • RELAFEN DS
    • NABUMETONE (EP MONOGRAPH)
    • HMS1570F20
    • Relafen (TN)
    • Prestwick3_000909
    • CHEBI:7443
    • HMS3885A22
    • NSC-758623
    • HMS1922G10
    • CHEMBL1070
    • NSC 758623
    • HMS2093I05
    • HMS2097F20
    • BPBio1_000834
    • Nabumetone 750 mg
    • Tox21_110647
    • NCGC00016853-01
    • Spectrum5_001286
    • D00425
    • UNII-LW0TIW155Z
    • L10109
    • AB00052392
    • KBio2_007102
    • BRL-14777
    • NABUMETONE [MART.]
    • AM20040460
    • BIDD:GT0104
    • GTPL7245
    • NABUMETONE [EP MONOGRAPH]
    • KS-1371
    • NSC758623
    • NCGC00016853-13
    • SPBio_002097
    • MLS001076325
    • BRD-K65146499-001-04-8
    • NABUMETONE [USAN]
    • BDBM40128
    • NABUMETONE (MART.)
    • SPBio_002957
    • CAS-42924-53-8
    • CCG-39507
    • NABUMETONE [WHO-DD]
    • CCRIS 8108
    • HMS502K12
    • BCP12152
    • HMS2230H12
    • NABUMETONE (USP MONOGRAPH)
    • HMS3259I16
    • DB00461
    • Spectrum_001486
    • 42924-53-8
    • DTXCID2025472
    • MFCD00079518
    • SR-01000759138
    • Prestwick1_000909
    • NABUMETONE (USP IMPURITY)
    • AC-19025
    • SR-01000759138-3
    • AKOS009529199
    • NCGC00016853-03
    • 4-(6-methoxy-2-naphthyl)butan-2-one
    • AB00052392-13
    • KBio2_004534
    • NABUMETONE [USP-RS]
    • Nabumetone 500 mg
    • Nabumetone, European Pharmacopoeia (EP) Reference Standard
    • IDI1_000850
    • SPECTRUM1503650
    • NABUMETONE [INN]
    • Tox21_110647_1
    • BN166181
    • Nabumetone, British Pharmacopoeia (BP) Reference Standard
    • s4051
    • Nabumetone (JP17/USP/INN)
    • BRD-K65146499-001-27-9
    • BRD-K65146499-001-26-1
    • MDL: MFCD00079518
    • Inchi: 1S/C15H16O2/c1-11(16)3-4-12-5-6-14-10-15(17-2)8-7-13(14)9-12/h5-10H,3-4H2,1-2H3
    • InChI Key: BLXXJMDCKKHMKV-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C=C(C=CC=2C=1)CCC(C)=O
    • BRN: 2103472

Computed Properties

  • Exact Mass: 228.11500
  • Monoisotopic Mass: 228.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: White / nearly white, crystalline powder
  • Density: 1.0657 (rough estimate)
  • Melting Point: 80-810C
  • Boiling Point: 372.3°C at 760 mmHg
  • Flash Point: 165.4 °C
  • Refractive Index: 1.5542 (estimate)
  • Solubility: Soluble in alcohol or chloroform
  • PSA: 26.30000
  • LogP: 3.37000

Nabumetone Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22-40
  • Safety Instruction: 36/37
  • RTECS:EL9085000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R40
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Nabumetone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Nabumetone Pricemore >>

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Nabumetone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:42924-53-8)Nabumetone
Order Number:LE12780;LE27016955
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:42924-53-8)Nabumetone
Order Number:sfd5636
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:42924-53-8)Nabumetone
Order Number:LE168
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com

Additional information on Nabumetone

Recent Advances in Nabumetone (42924-53-8) Research: A Comprehensive Review

Nabumetone (CAS: 42924-53-8), a nonsteroidal anti-inflammatory drug (NSAID), has been widely used for its analgesic and anti-inflammatory properties. Recent studies have focused on its pharmacokinetics, therapeutic efficacy, and potential side effects, as well as novel formulations to enhance its bioavailability and reduce gastrointestinal toxicity. This research brief synthesizes the latest findings on Nabumetone, providing insights into its current applications and future directions in clinical practice.

One of the key areas of recent research involves the optimization of Nabumetone's formulation. A 2023 study published in the Journal of Pharmaceutical Sciences explored the development of nanoemulsion-based delivery systems for Nabumetone, demonstrating improved solubility and sustained release profiles. The study highlighted that such formulations could significantly reduce the drug's adverse effects while maintaining its therapeutic efficacy, particularly in chronic inflammatory conditions like osteoarthritis.

Another significant advancement is the investigation of Nabumetone's metabolic pathways. Research published in Drug Metabolism and Disposition in 2024 elucidated the role of cytochrome P450 enzymes, particularly CYP2C9, in the metabolism of Nabumetone. The findings suggest that genetic polymorphisms in CYP2C9 may influence interindividual variability in drug response, paving the way for personalized medicine approaches in NSAID therapy.

In addition to its traditional uses, recent preclinical studies have explored Nabumetone's potential in cancer therapy. A 2023 study in Cancer Research reported that Nabumetone exhibits antiproliferative effects in certain cancer cell lines, possibly through the inhibition of COX-2 and downstream inflammatory pathways. While these findings are preliminary, they open new avenues for repurposing Nabumetone in oncology.

Despite its benefits, Nabumetone's safety profile remains a topic of ongoing research. A meta-analysis published in Clinical Pharmacology & Therapeutics in 2024 evaluated the risk of cardiovascular events associated with long-term Nabumetone use. The analysis concluded that while the risk is lower compared to other NSAIDs like diclofenac, careful monitoring is still recommended for patients with preexisting cardiovascular conditions.

In conclusion, recent research on Nabumetone (42924-53-8) underscores its evolving role in pain management and inflammation. Innovations in drug delivery, insights into metabolic pathways, and exploratory applications in oncology highlight the drug's versatility. However, further clinical trials are needed to validate these findings and optimize its use in diverse patient populations.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:42924-53-8)Nabumetone
LE12780;LE27016955
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:42924-53-8)Nabumetone
sfd5636
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email